Cas no 2680770-93-6 (3-(1-acetylazetidin-3-yl)oxybenzoic acid)

• Product Name: 3-(1-acetylazetidin-3-yl)oxybenzoic acid
• CAS No: 2680770-93-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5650509
• PubChem ID: 165908639
• Update Time: 2025-10-30

3-(1-acetylazetidin-3-yl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275974
• 2680770-93-6
• 3-[(1-acetylazetidin-3-yl)oxy]benzoic acid
• 3-(1-acetylazetidin-3-yl)oxybenzoic acid

• Inchi： 1S/C12H13NO4/c1-8(14)13-6-11(7-13)17-10-4-2-3-9(5-10)12(15)16/h2-5,11H,6-7H2,1H3,(H,15,16)
• InChI Key： PPHILCAIQYTAMV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1CN(C(C)=O)C1

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(1-acetylazetidin-3-yl)oxybenzoic acid

Comprehensive Overview of 3-(1-acetylazetidin-3-yl)oxybenzoic acid (CAS No. 2680770-93-6): Properties, Applications, and Research Insights

3-(1-acetylazetidin-3-yl)oxybenzoic acid (CAS No. 2680770-93-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its azetidine ring and benzoic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its acetylated azetidine group enhances its stability and reactivity, making it a valuable building block in drug discovery and material science.

The growing interest in small-molecule therapeutics and heterocyclic compounds has propelled research into derivatives like 3-(1-acetylazetidin-3-yl)oxybenzoic acid. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition and receptor binding, which aligns with current trends in precision medicine and targeted drug delivery. Its carboxylic acid functionality further allows for facile derivatization, enabling the creation of novel analogs with tailored properties.

From a synthetic perspective, CAS No. 2680770-93-6 exemplifies the convergence of scaffold diversity and molecular complexity. The azetidine ring, a four-membered nitrogen heterocycle, is increasingly explored in medicinal chemistry due to its conformational rigidity and ability to improve pharmacokinetic profiles. This compound’s oxybenzoic acid linkage further contributes to its solubility and bioavailability, addressing common challenges in drug formulation.

In the context of green chemistry, 3-(1-acetylazetidin-3-yl)oxybenzoic acid has been investigated for its compatibility with sustainable synthesis methods. Recent studies highlight its potential as a precursor for biodegradable materials and eco-friendly catalysts, resonating with global demands for environmentally benign chemical processes. This aligns with frequent searches for sustainable intermediates and green pharmaceuticals in scientific databases.

The compound’s spectroscopic properties (e.g., NMR, IR) and crystallographic data have been meticulously documented, aiding in its identification and quality control. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure purity, a critical factor for researchers seeking high-quality reference standards. These details cater to the needs of laboratories focusing on method validation and regulatory compliance.

Emerging applications of 3-(1-acetylazetidin-3-yl)oxybenzoic acid extend to agrochemicals and functional materials. Its structural motifs are being evaluated for pesticide development and polymeric additives, reflecting broader industrial interests. Online queries often revolve around novel agrochemical intermediates and performance-enhancing additives, positioning this compound as a topic of cross-disciplinary relevance.

In summary, 3-(1-acetylazetidin-3-yl)oxybenzoic acid (CAS No. 2680770-93-6) represents a compelling case study in modern chemical innovation. Its multifaceted utility—spanning drug discovery, sustainable chemistry, and material science—underscores its importance in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to remain a focal point for scientists addressing contemporary challenges in molecular design and application-driven synthesis.